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Introduction
Celangulin is a botanical insecticide derived from the root bark of Celastrus angulatus. It is a

sesquiterpenoid with a dihydroagarofuran skeleton that exhibits multiple modes of action

against various agricultural pests, primarily Lepidoptera larvae.[1][2] Its mechanisms include

stomach poison, antifeedant, and contact killing effects. Notably, Celangulin V, a major active

component, is believed to target the V-ATPase H subunit in the midgut cells of insects,

disrupting ion transport and causing cell death.[2][3][4] This multi-faceted action, combined with

its low toxicity to non-target organisms and lack of induced resistance, makes Celangulin a

promising candidate for Integrated Pest Management (IPM) programs.[5]

These application notes provide a comprehensive framework for designing and executing

robust field trials to evaluate the efficacy, optimal usage, and environmental impact of

Celangulin-based insecticide formulations.

Core Objectives of Field Trials
The primary goals of Celangulin field trials are to:

Determine Efficacy: Quantify the dose-dependent efficacy of Celangulin in controlling target

pest populations under real-world agricultural conditions.

Establish Optimal Application Parameters: Define the most effective application rates,

frequencies, and timings relative to crop stage and pest lifecycle.
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Assess Crop Phytotoxicity: Evaluate any potential adverse effects of Celangulin application

on the target crop's health, growth, and yield.

Evaluate Non-Target Organism (NTO) Impact: Monitor the effects on beneficial insects (e.g.,

pollinators, predators) and other non-target species.

Resistance Management Data: Collect baseline data to support resistance management

strategies, leveraging Celangulin's unique mode of action.

Experimental Design and Logic
A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability (e.g., soil gradients, moisture levels).[6] This design ensures that each treatment is

tested across all variations within the trial site.

Treatment Groups
The trial should include a range of treatments to provide a comprehensive evaluation:

T1 - T3 (Celangulin Test Concentrations): At least three concentrations of the Celangulin
formulation (e.g., 0.5X, 1X, 2X of the proposed label rate).

T4 (Positive Control): A currently registered and effective commercial insecticide for the

target pest.

T5 (Negative Control): An untreated group, which may be sprayed with water and the

formulation's adjuvant/surfactant only.

Trial Layout
Replication: Each treatment should be replicated a minimum of four times.

Plot Size: Minimum plot size should be 20 m², with larger plots (e.g., 40 m²) preferred to

reduce edge effects.

Data Rows: Data should be collected from the central rows of each plot to avoid spray drift

effects from adjacent plots.
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A diagram illustrating the RCBD logic is provided below.
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Caption: Logical flow of a Randomized Complete Block Design.

Experimental Protocols
Adherence to standardized protocols is critical for generating reliable and reproducible data.[7]
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Protocol: Site Selection and Preparation
Site History: Select a site with a known history of infestation by the target pest(s) (e.g.,

Diamondback moth, Cabbage worm). Ensure no systemic pesticides with residual activity

against the target pest have been used in the current growing season.

Buffer Zones: Establish buffer zones around the entire trial area to minimize external

influences and spray drift.

Plot Marking: Clearly mark the corners of each plot with durable stakes and labels indicating

the Block and Treatment number.

Baseline Sampling: Before the first application, conduct a pre-treatment count of the target

pest population in each plot to establish a baseline.

Protocol: Formulation and Application
Preparation: Prepare the Celangulin spray solutions on the day of application. If Celangulin
is insoluble in water, use appropriate solvents like aromatic hydrocarbons or ethyl acetate,

followed by dilution with a surfactant/water mixture.

Equipment Calibration: Calibrate all spray equipment (e.g., backpack sprayer) to ensure a

consistent and accurate application rate across all plots.

Application Method: Apply as a foliar spray, ensuring thorough coverage of all plant surfaces.

The application should be conducted during periods of low wind to prevent drift.

Timing: The timing of the first application should be based on established pest action

thresholds. Subsequent applications should follow a predetermined schedule based on the

product's expected residual activity.

The general workflow for the field trial is outlined in the diagram below.
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Caption: General experimental workflow for Celangulin field trials.
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Protocol: Efficacy Data Collection
Pest Counts: Count the number of live target pests (e.g., larvae) on a random sample of 10-

20 plants from the data rows of each plot.

Assessment Timing: Conduct counts before application (Day 0) and at specified intervals

post-application (e.g., 3, 7, and 14 days).

Damage Assessment: Rate crop damage using a standardized scoring system (e.g., 1-5

scale, where 1 = no damage and 5 = severe damage).

Mortality Calculation: Calculate the percent mortality for each treatment, correcting for

natural mortality in the untreated control using Abbott's formula: Corrected % = [1 - (n in T

after treatment / n in Co after treatment)] x 100 (Where T = Treated, Co = Control)

Protocol: Yield and Phytotoxicity Assessment
Phytotoxicity: Visually inspect plants for any signs of phytotoxicity (e.g., leaf burn,

discoloration, stunting) at each data collection interval. Use a 0-10 rating scale (0 = no injury,

10 = plant death).

Yield Data: At crop maturity, harvest the marketable portion of the crop from the data rows of

each plot. Measure total weight and assess quality based on standard market grades.

Data Presentation
All quantitative data should be organized into clear, concise tables for analysis and reporting.

Table 1: Example - Mean Pest Density (Larvae/Plant) Post-Application
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Treatment
Rate (g
A.I./ha)

Pre-
Treatment
(Day 0)

3 Days Post 7 Days Post
14 Days
Post

Celangulin
(0.5X)

50 15.2 6.8 8.1 9.5

Celangulin

(1X)
100 14.9 2.1 3.5 5.2

Celangulin

(2X)
200 15.5 0.8 1.2 2.1

Positive

Control
Label Rate 15.1 1.5 2.2 4.8

| Negative Control | N/A | 14.8 | 14.5 | 15.9 | 17.3 |

Table 2: Example - Corrected Pest Mortality and Crop Yield

Treatment Rate (g A.I./ha)
Final
Corrected
Mortality (%)

Marketable
Yield (tons/ha)

Phytotoxicity
Score (0-10)

Celangulin
(0.5X)

50 44.5% 22.1 0

Celangulin (1X) 100 69.9% 25.8 0

Celangulin (2X) 200 87.9% 26.1 0.5

Positive Control Label Rate 72.3% 24.9 0

| Negative Control | N/A | 0% | 15.4 | 0 |

Proposed Signaling Pathway Visualization
Celangulin V disrupts insect midgut function by targeting V-ATPase, which is crucial for

maintaining the electrochemical gradient across the cell membrane.[3] This action is distinct

from many synthetic insecticides and is a key attribute for development.
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Caption: Proposed mechanism of Celangulin V on insect midgut cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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